2-Chloro-6-fluorobenzoylacetonitrile
Overview
Description
2-Chloro-6-fluorobenzonitrile is an organic compound with the molecular formula C7H3ClFN and a molecular weight of 155.56 . It is a fluorinated building block and is used as an inhibitor of cellulose synthesis . It has been used in the synthesis of rac-2-chloro-6-(oxiran-2-ylmethoxy)benzonitrile and high-molecular-weight, soluble polyarylether alternating copolymers containing pendent cyano groups .
Molecular Structure Analysis
The molecular structure of 2-Chloro-6-fluorobenzonitrile consists of a benzene ring with a chlorine atom and a fluorine atom attached to it, along with a nitrile group .Physical And Chemical Properties Analysis
2-Chloro-6-fluorobenzonitrile is a solid substance . It appears as a white to light yellow powder or crystal . It is insoluble in water but soluble in methanol .Scientific Research Applications
Crystal Structure and Organic Transformations
2-Chloro-6-fluorobenzoylacetonitrile is involved in the synthesis of biologically active compounds, particularly acrylonitriles, which have diverse applications in fields like cancer therapy and central nervous system agents. Its significance lies in its ability to undergo various organic transformations, including the formation of bioactive heterocycles (S. Naveen et al., 2006).
Antioxidant Activity
This compound has been used in synthesizing thiazolidin-4-one derivatives, demonstrating promising antioxidant activities. Such applications are crucial in the development of new therapeutic agents (Ahmed O. H. El Nezhawy et al., 2009).
Reaction Mechanisms and Solvent Effects
Research shows that this compound can participate in various reaction mechanisms, such as deprotonation and alkylation, which are central to organic synthesis. Its interaction with solvents and other reagents has been the subject of detailed studies, enhancing our understanding of complex chemical reactions (Frédéric Gohier et al., 2003).
Photophysical Properties
The photophysical properties of this compound and related compounds have been explored, particularly in the context of fluorescence and environmental sensitivity. This research contributes to the development of novel fluorophores and imaging agents (A. Katritzky et al., 2010).
Electrochemical Synthesis
Electrochemical approaches have been investigated for the synthesis of derivatives of this compound, such as 2-Chloro-6-fluorobenzylalcohol. These methods provide insights into more sustainable and efficient synthetic routes (Ritu Saharan, 2018).
Safety and Hazards
2-Chloro-6-fluorobenzonitrile is classified as dangerous. It is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
properties
IUPAC Name |
3-(2-chloro-6-fluorophenyl)-3-oxopropanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFNO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VABHMTVOJXTKAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)CC#N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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